Cas no 875339-42-7 (N-(2-Bromobenzyl)-2-methoxyethanamine)
N-(2-Bromobenzyl)-2-methoxyethanamine Chemical and Physical Properties
Names and Identifiers
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- N-(2-bromobenzyl)-2-methoxyethanamine
- [(2-Bromophenyl)methyl](2-methoxyethyl)amine
- N-[(2-bromophenyl)methyl]-2-methoxyethanamine
- N-(2-Bromobenzyl)-2-methoxyethanamine
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- MDL: MFCD11139462
- Inchi: 1S/C10H14BrNO/c1-13-7-6-12-8-9-4-2-3-5-10(9)11/h2-5,12H,6-8H2,1H3
- InChI Key: UGAPRRRYVWMHBQ-UHFFFAOYSA-N
- SMILES: BrC1C=CC=CC=1CNCCOC
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 132
- XLogP3: 1.8
- Topological Polar Surface Area: 21.3
N-(2-Bromobenzyl)-2-methoxyethanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | N206245-250mg |
N-(2-Bromobenzyl)-2-methoxyethanamine |
875339-42-7 | 250mg |
$ 510.00 | 2022-06-03 | ||
| TRC | N206245-500mg |
N-(2-Bromobenzyl)-2-methoxyethanamine |
875339-42-7 | 500mg |
$ 850.00 | 2022-06-03 | ||
| Enamine | EN300-32507-0.05g |
[(2-bromophenyl)methyl](2-methoxyethyl)amine |
875339-42-7 | 95.0% | 0.05g |
$227.0 | 2025-03-18 | |
| Enamine | EN300-32507-0.1g |
[(2-bromophenyl)methyl](2-methoxyethyl)amine |
875339-42-7 | 95.0% | 0.1g |
$238.0 | 2025-03-18 | |
| Enamine | EN300-32507-0.25g |
[(2-bromophenyl)methyl](2-methoxyethyl)amine |
875339-42-7 | 95.0% | 0.25g |
$249.0 | 2025-03-18 | |
| Enamine | EN300-32507-0.5g |
[(2-bromophenyl)methyl](2-methoxyethyl)amine |
875339-42-7 | 95.0% | 0.5g |
$260.0 | 2025-03-18 | |
| Enamine | EN300-32507-1.0g |
[(2-bromophenyl)methyl](2-methoxyethyl)amine |
875339-42-7 | 95.0% | 1.0g |
$271.0 | 2025-03-18 | |
| Enamine | EN300-32507-2.5g |
[(2-bromophenyl)methyl](2-methoxyethyl)amine |
875339-42-7 | 95.0% | 2.5g |
$529.0 | 2025-03-18 | |
| Enamine | EN300-32507-5.0g |
[(2-bromophenyl)methyl](2-methoxyethyl)amine |
875339-42-7 | 95.0% | 5.0g |
$783.0 | 2025-03-18 | |
| Enamine | EN300-32507-10.0g |
[(2-bromophenyl)methyl](2-methoxyethyl)amine |
875339-42-7 | 95.0% | 10.0g |
$1163.0 | 2025-03-18 |
N-(2-Bromobenzyl)-2-methoxyethanamine Related Literature
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Jadwiga Frelek,Marcin Górecki,Marta Łaszcz,Agata Suszczyńska,Elemér Vass,Wojciech J. Szczepek Chem. Commun., 2012,48, 5295-5297
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
Additional information on N-(2-Bromobenzyl)-2-methoxyethanamine
Market Research and Analysis Report on N-(2-Bromobenzyl)-2-methoxyethanamine (CAS No. 875339-42-7)
The compound N-(2-Bromobenzyl)-2-methoxyethanamine, identified by the CAS number 875339-42-7, has garnered significant attention in the chemical and pharmaceutical industries due to its unique properties and potential applications. This report provides a comprehensive analysis of the market dynamics, research advancements, and commercial prospects surrounding this compound.
Recent studies have highlighted the role of N-(2-Bromobenzyl)-2-methoxyethanamine in various biochemical pathways, particularly in the context of enzyme inhibition and drug delivery systems. Its brominated aromatic structure contributes to its stability and reactivity, making it a valuable intermediate in the synthesis of complex molecules. The compound has been explored in preclinical studies for its potential as an anticancer agent, where it demonstrates selective cytotoxicity against tumor cells while minimizing effects on healthy tissue.
The global market for specialty chemicals, including compounds like N-(2-Bromobenzyl)-2-methoxyethanamine, is driven by increasing demand from the pharmaceutical and biotechnology sectors. Key regions such as North America, Europe, and Asia-Pacific are witnessing significant growth due to robust R&D activities and expanding healthcare infrastructure. The compound's availability from multiple suppliers ensures a steady supply chain, although pricing remains competitive due to fluctuating raw material costs.
From a synthetic perspective, N-(2-Bromobenzyl)-2-methoxyethanamine is typically derived through nucleophilic substitution reactions involving bromobenzyl derivatives. Its synthesis requires precise control over reaction conditions to achieve high purity levels, which are critical for its use in sensitive biological assays. Innovations in catalytic processes and green chemistry are expected to further enhance the efficiency of its production.
In terms of applications, N-(2-Bromobenzyl)-2-methoxyethanamine is widely utilized in medicinal chemistry as a building block for constructing bioactive molecules. Its methoxy group facilitates solubility and bioavailability, while the bromine atom serves as a reactive site for further functionalization. The compound has also found niche applications in agrochemicals and materials science, underscoring its versatility across diverse industries.
Looking ahead, the market for N-(2-Bromobenzyl)-2-methoxyethanamine is poised for growth as researchers continue to unlock its therapeutic potential. Collaborative efforts between academia and industry are likely to accelerate its transition from laboratory research to clinical trials. Additionally, regulatory reforms aimed at streamlining approvals for novel chemical entities may further stimulate demand.
In conclusion, N-(2-Bromobenzyl)-2-methoxyethanamine (CAS No. 875339-42-7) represents a promising compound with multifaceted applications in the chemical and pharmaceutical sectors. As advancements in synthetic methodologies and therapeutic research unfold, this compound is expected to play an increasingly pivotal role in driving innovation within these fields.
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